Cas no 146135-21-9 (1-(3-Fluorophenyl)-2,5-dimethylpyrrole)
1-(3-Fluorophenyl)-2,5-dimethylpyrrole is a fluorinated pyrrole derivative characterized by its unique structural features, including a fluorine-substituted phenyl ring and methyl groups at the 2- and 5-positions of the pyrrole core. This compound is of interest in synthetic and medicinal chemistry due to its potential as a building block for more complex heterocyclic systems. The fluorine substituent enhances electron-withdrawing properties, influencing reactivity and binding interactions, while the methyl groups contribute to steric and electronic modulation. Its well-defined structure makes it suitable for applications in pharmaceutical research, material science, and as an intermediate in organic synthesis. The compound is typically handled under standard laboratory conditions with appropriate safety precautions.
146135-21-9 structure
Product Name:1-(3-Fluorophenyl)-2,5-dimethylpyrrole
CAS No:146135-21-9
MF:C12H12FN
MW:189.228786468506
CID:98231
PubChem ID:4763639
Update Time:2025-05-28
1-(3-Fluorophenyl)-2,5-dimethylpyrrole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole,1-(3-fluorophenyl)-2,5-dimethyl-
- 1-(3-fluorophenyl)-2,5-dimethylpyrrole
- N-(m-Fluorophenyl)-2,5-dimethylpyrrole
- AKOS000285571
- 146135-21-9
- N-(metafluorophenyl)-2,5-dimethylpyrrole
- WFA13521
- MFCD07429171
- SB62356
- BS-21418
- A927873
- SCHEMBL16720842
- 1-(3-FLUOROPHENYL)-2,5-DIMETHYL-1H-PYRROLE
- 1H-Pyrrole, 1-(3-fluorophenyl)-2,5-dimethyl-
- DTXSID30406334
- G70039
- 1-(3-Fluorophenyl)-2,5-dimethylpyrrole
-
- MDL: MFCD07429171
- Inchi: 1S/C12H12FN/c1-9-6-7-10(2)14(9)12-5-3-4-11(13)8-12/h3-8H,1-2H3
- InChI Key: WSZMMKRHLWEHTD-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)N1C(C)=CC=C1C
Computed Properties
- Exact Mass: 189.09500
- Monoisotopic Mass: 189.095377549g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 4.9Ų
Experimental Properties
- Density: 1.04
- Boiling Point: 272.1 °C at 760 mmHg
- Flash Point: 118.3 °C
- PSA: 4.93000
- LogP: 3.23320
1-(3-Fluorophenyl)-2,5-dimethylpyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F621520-100mg |
1-(3-Fluorophenyl)-2,5-dimethylpyrrole |
146135-21-9 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F621520-250mg |
1-(3-Fluorophenyl)-2,5-dimethylpyrrole |
146135-21-9 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | F621520-500mg |
1-(3-Fluorophenyl)-2,5-dimethylpyrrole |
146135-21-9 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | F621520-1g |
1-(3-Fluorophenyl)-2,5-dimethylpyrrole |
146135-21-9 | 1g |
$98.00 | 2023-05-18 | ||
| Chemenu | CM314971-10g |
1-(3-Fluorophenyl)-2,5-dimethylpyrrole |
146135-21-9 | 95% | 10g |
$373 | 2021-08-18 | |
| Chemenu | CM314971-25g |
1-(3-Fluorophenyl)-2,5-dimethylpyrrole |
146135-21-9 | 95% | 25g |
$746 | 2021-08-18 | |
| Chemenu | CM314971-5g |
1-(3-Fluorophenyl)-2,5-dimethylpyrrole |
146135-21-9 | 95% | 5g |
$*** | 2023-03-30 | |
| Apollo Scientific | PC902044-1g |
1-(3-Fluorophenyl)-2,5-dimethylpyrrole |
146135-21-9 | 97% | 1g |
£143.00 | 2025-02-22 | |
| Apollo Scientific | PC902044-5g |
1-(3-Fluorophenyl)-2,5-dimethylpyrrole |
146135-21-9 | 97% | 5g |
£496.00 | 2025-02-22 | |
| Apollo Scientific | PC902044-10g |
1-(3-Fluorophenyl)-2,5-dimethylpyrrole |
146135-21-9 | 97% | 10g |
£520.00 | 2023-09-02 |
1-(3-Fluorophenyl)-2,5-dimethylpyrrole Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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